molecular formula C9H16O2 B2971782 2-Methyl-2-(oxan-4-yl)propanal CAS No. 1262407-50-0

2-Methyl-2-(oxan-4-yl)propanal

Cat. No.: B2971782
CAS No.: 1262407-50-0
M. Wt: 156.225
InChI Key: BPEFDTWSZKRQHC-UHFFFAOYSA-N
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Description

2-Methyl-2-(oxan-4-yl)propanal, also known as 2-methyl-2-tetrahydro-2H-pyran-4-ylpropanal, is a chemical compound with the CAS Number: 1262407-50-0 . It has a molecular weight of 156.22 and its InChI Code is 1S/C9H16O2/c1-9(2,7-10)8-3-5-11-6-4-8/h7-8H,3-6H2,1-2H3 .


Physical and Chemical Properties Analysis

This compound is a liquid at room temperature . Unfortunately, other physical and chemical properties such as boiling point, density, and solubility are not provided in the search results.

Scientific Research Applications

Analytical Chemistry Applications

Methylglyoxal may be assayed in chemical and biological systems by derivatization with specific reagents to form detectable adducts. McLellan and Thornalley (1992) described methods to synthesize derivatizing agents and adducts suitable for the assay of trace amounts of methylglyoxal, showcasing the compound's role in analytical assays (McLellan & Thornalley, 1992).

Cellular Biology Applications

Methylglyoxal exhibits cytotoxic properties and influences cellular growth. Ayoub, Allen, and Thornalley (1993) found that exogenous methylglyoxal inhibited the growth of human leukaemia 60 cells in culture, suggesting a potential role in cancer research (Ayoub et al., 1993).

Materials Science Applications

The compound's derivatives have been explored for their potential in materials science. For instance, Guillaneuf et al. (2010) proposed an alkoxyamine derivative of methylglyoxal for reversible optical storage applications, indicating its use in developing photoresponsive materials (Guillaneuf et al., 2010).

Catalysis and Reaction Mechanisms

Research on catalytic processes and reaction mechanisms often utilizes methylglyoxal and its derivatives. Notheisz et al. (1986) investigated the isomerization of methyloxirane to propanal and acetone on a Cu catalyst, demonstrating the compound's relevance in understanding catalytic reaction pathways (Notheisz et al., 1986).

Safety and Hazards

The safety information available indicates that 2-Methyl-2-(oxan-4-yl)propanal has several hazard statements including H302, H312, H315, H319, H332, and H335 . These codes correspond to various hazards such as harmful if swallowed, harmful in contact with skin, causes skin irritation, causes serious eye irritation, harmful if inhaled, and may cause respiratory irritation respectively . The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, P501 . These codes correspond to various precautionary measures to be taken while handling the compound .

Properties

IUPAC Name

2-methyl-2-(oxan-4-yl)propanal
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H16O2/c1-9(2,7-10)8-3-5-11-6-4-8/h7-8H,3-6H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BPEFDTWSZKRQHC-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C=O)C1CCOCC1
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H16O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

156.22 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

1262407-50-0
Record name 2-methyl-2-(oxan-4-yl)propanal
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